N-[3-(morpholine-4-carbonyl)phenyl]acetamide

• IUPAC Name: N-[3-(morpholine-4-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C13H16N2O3/c1-10(16)14-12-4-2-3-11(9-12)13(17)15-5-7-18-8-6-15/h2-4,9H,5-8H2,1H3,(H,14,16)
• InChI Key: CBJXEPVQJOLFMS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C(=O)N2CCOCC2
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

N-[3-(morpholine-4-carbonyl)phenyl]acetamide, also known as Mocetinostat, is a histone deacetylase (HDAC) inhibitor. It is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases, including cancer.

Scientific Research Applications

• DNA and Protein Binding Studies:

  • A study synthesized derivatives of paracetamol, including N-(4-hydroxy-3-(morpholino(phenyl)methyl)phenyl) acetamide, and investigated their binding interactions with calf thymus DNA and bovine serum albumin (BSA). The compounds exhibited DNA intercalation and strong binding ability with BSA, suggesting potential applications in medicinal chemistry (Raj, 2020).

• Antimicrobial Activity:

  • N-[morpholino(phenyl)methyl]acetamide (MBA) and its metal complexes with cobalt(II), nickel(II), and copper(II) ions were synthesized and characterized. These complexes showed notable antimicrobial activity, indicating potential use in developing new antimicrobial agents (Muruganandam & Krishnakumar, 2012).
  • Other derivatives, such as 2-(2-oxo-morpholin-3-yl)-acetamide derivatives, showed broad-spectrum antifungal activity against Candida and Aspergillus species (Bardiot et al., 2015).

• Pharmacological Applications:

  • The compound N-[4-(1-cyclobutylpiperidin-4-yloxy)phenyl]-2-(morpholin-4-yl)acetamide dihydrochloride was identified as a potent histamine H3 receptor inverse agonist with potential therapeutic utility in treating human sleep disorders (Nirogi et al., 2019).

• Corrosion Inhibition:

  • Studies have demonstrated the effectiveness of N-[morpholin-4-yl(phenyl)methyl]acetamide and related compounds as corrosion inhibitors for mild steel in acidic environments (Nasser & Sathiq, 2016, 2017).